Cas no 2171936-12-0 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(2-methoxyethyl)formamido}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(2-methoxyethyl)formamido}acetic acid
• CAS No: 2171936-12-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6360963
• PubChem ID: 165545977
• Update Time: 2025-06-12

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(2-methoxyethyl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(2-methoxyethyl)formamido}acetic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(2-methoxyethyl)formamido}acetic acid
• 2171239-72-6
• 2-[N-(2-methoxyethyl)-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido]acetic acid
• EN300-1544660
• 2-[N-(2-methoxyethyl)-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido]acetic acid
• EN300-1517974
• 2171936-12-0
• EN300-1570898
• 2171204-42-3

• Inchi： 1S/C27H32N2O6/c1-34-15-14-29(16-25(30)31)26(32)18-10-12-19(13-11-18)28-27(33)35-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,18-19,24H,10-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： XJENBKFNEWUVJI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N(CC(=O)O)CCOC)=O)CC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(2-methoxyethyl)formamido}acetic acid

Research Briefing on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(2-methoxyethyl)formamido}acetic acid (CAS: 2171936-12-0)

The compound 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(2-methoxyethyl)formamido}acetic acid (CAS: 2171936-12-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its Fmoc-protected amino group and methoxyethyl side chain enhance its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers aiming to develop novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that yields higher purity and scalability, addressing previous challenges related to byproduct formation. The study highlighted the compound's role in facilitating the synthesis of cyclic peptides, which are increasingly explored for their enhanced stability and bioavailability compared to linear counterparts.

In addition to its synthetic utility, 2171936-12-0 has been investigated for its potential biological activities. Preliminary in vitro assays conducted by a research team at MIT demonstrated that derivatives of this compound exhibit moderate inhibitory effects on specific protein-protein interactions (PPIs) involved in cancer progression. These findings suggest its potential as a scaffold for developing PPI inhibitors, a promising yet challenging area in drug discovery.

Further research has explored the compound's physicochemical properties, such as solubility and stability under various conditions. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the methoxyethyl moiety significantly improves aqueous solubility, a critical factor for drug candidates. This property, combined with its compatibility with SPPS, positions 2171936-12-0 as a versatile building block for peptide-based therapeutics.

Despite these advancements, challenges remain. For instance, the compound's susceptibility to racemization under certain conditions necessitates careful handling during synthesis. Ongoing research aims to address these limitations by developing novel protective strategies and optimizing reaction conditions. Collaborative efforts between academia and industry are expected to further elucidate the compound's full potential in drug development.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(2-methoxyethyl)formamido}acetic acid (CAS: 2171936-12-0) represents a promising tool in peptide synthesis and drug discovery. Its unique structural features, combined with recent advancements in synthesis and application, underscore its value in the development of next-generation therapeutics. Future research will likely focus on expanding its utility and addressing existing challenges to fully harness its potential.